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Abstract

This technical guide provides a comprehensive overview of the known chemical properties of 4-
Bromo-1-methylindolin-2-one. Due to the limited availability of public domain data for this
specific isomer, this document focuses on presenting the confirmed structural and basic
physical information. It is important to note that detailed experimental data on properties such
as melting point, boiling point, and solubility, as well as comprehensive spectral analyses and
biological activity, are not readily available in the reviewed literature. This guide serves as a
foundational document summarizing the existing knowledge and highlighting areas where
further experimental investigation is required.

Chemical Identity and Physical Properties

4-Bromo-1-methylindolin-2-one is a halogenated derivative of 1-methylindolin-2-one. Its core
structure consists of a bicyclic indolinone system with a bromine atom substituted at the 4-
position of the benzene ring and a methyl group attached to the nitrogen atom.

Table 1: General and Physical Properties of 4-Bromo-1-methylindolin-2-one
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Property Value Source
Molecular Formula CoHsBrNO [1112]
Molecular Weight 226.07 g/mol [1][3]
CAS Number 884855-68-9 [1]
Appearance Grey solid [1]
Storage Temperature Room temperature [1]

Note: Quantitative experimental data for melting point, boiling point, and solubility in various
solvents are not available in the reviewed literature. A predicted boiling point for the related, but
structurally different, compound 4-BROMO-1-METHYL-1H-INDOLE is 300.9+15.0 °C[4].

Spectral Data

While commercial suppliers indicate the availability of spectral data for 4-Bromo-1-
methylindolin-2-one, the actual spectra or detailed peak information are not publicly
accessible in the reviewed search results[5]. For research purposes, it is recommended to
acquire the compound from a reputable supplier who can provide a certificate of analysis with
detailed spectral data.

Table 2: Available Spectral Information

Spectrum Type Availability

Indicated as available from commercial
1H NMR ]

suppliers[5]

Indicated as available from commercial
3C NMR

suppliers[5]

Indicated as available from commercial
Infrared (IR) suppliers[s]

Indicated as available from commercial
Mass Spectrometry (MS) liers[s]
suppliers
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Synthesis

A specific and detailed experimental protocol for the synthesis of 4-Bromo-1-methylindolin-2-
one is not available in the reviewed public literature. However, a method for the synthesis of
the isomeric compound, 5-Bromo-1-methylindolin-2-one, has been reported and may serve as
a starting point for the development of a synthetic route to the 4-bromo isomer|[6].

Experimental Protocol for a Related Isomer: Synthesis of 5-Bromo-1-methylindolin-2-one[6]

This protocol describes the synthesis of the 5-bromo isomer and may be adaptable for the
synthesis of 4-Bromo-1-methylindolin-2-one, likely requiring a different starting material (e.qg.,
4-bromo-substituted aniline derivative).

 Starting Material: 1-Methylindolin-2-one (0.50 g)
e Reagent: N-Bromosuccinimide (NBS) (0.60 g)

¢ Solvent: Acetonitrile (10 ml)

Procedure:

 Dissolve 1-Methylindolin-2-one in acetonitrile.

e Cool the mixture to 263 K (-10 °C).

¢ Slowly add a solution of NBS in acetonitrile.

e Stir the reaction mixture for 24 hours.

» Pour the mixture into ice water and stir for an additional hour.
o Extract the product with chloroform.

¢ Dry the organic layer over NazSOa.

e Remove the solvent under reduced pressure.

 Purify the crude product by recrystallization from ethanol.
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Yield: 76% (for 5-Bromo-1-methylindolin-2-one)

Logical Workflow for Potential Synthesis Adaptation

Potential Synthesis Adaptation Workflow

Starting Material Selection

Select Appropriate Substituted Aniline
(e.g., 2-amino-3-bromophenylacetic acid derivative)

Reaction

Synthetic Steps (Hypothetical)

Cyclization to form Indolin-2-one core

Reaction

N-methylation

ork-up

Purification

Isolation

Final Rroduct

4-Bromo-1-methylindolin-2-one

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1287810?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A hypothetical workflow for the synthesis of 4-Bromo-1-methylindolin-2-one.

Biological Activity

There is no specific information available in the reviewed public literature regarding the
biological activity, mechanism of action, or associated signaling pathways of 4-Bromo-1-
methylindolin-2-one.

However, the indolin-2-one scaffold is a well-known privileged structure in medicinal chemistry,
with various derivatives exhibiting a wide range of biological activities, including but not limited
to, anticancer, anti-inflammatory, and antimicrobial properties[6][7][8]. The biological effects of
these compounds are highly dependent on the nature and position of the substituents on the
indolinone core.

General Biological Activities of Indolin-2-one Derivatives
General Biological Activities of Indolin-2-one Scaffold

Indolin-2-one
Scaffold

Anti-inflammatory

Anticancer Antimicrobial

Other Activities

Click to download full resolution via product page
Caption: Common biological activities associated with the indolin-2-one chemical scaffold.

Given the lack of specific data, any research into the biological effects of 4-Bromo-1-
methylindolin-2-one would represent a novel investigation into its potential therapeutic
applications.
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Conclusion and Future Directions

4-Bromo-1-methylindolin-2-one is a chemical entity for which basic identifying information is
available. However, there is a significant lack of publicly accessible, in-depth experimental
data. To fully characterize this compound for research and development purposes, the following
experimental work is necessary:

» Determination of Physicochemical Properties: Experimental measurement of the melting
point, boiling point, and solubility in a range of pharmaceutically relevant solvents.

o Comprehensive Spectral Analysis: Acquisition and interpretation of tH NMR, 3C NMR, IR,
and high-resolution mass spectrometry data to confirm the structure and purity.

» Development of a Synthetic Protocol: Elucidation and optimization of a reliable and scalable
synthetic route.

» Biological Screening: A comprehensive evaluation of the biological activity of 4-Bromo-1-
methylindolin-2-one in various in vitro and in vivo models to explore its therapeutic
potential.

This technical guide underscores the current knowledge gap and provides a framework for the
systematic investigation of 4-Bromo-1-methylindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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